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Compound of Interest

Compound Name: Cyclodecanol

Cat. No.: B074256 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of

cyclodecanol and cyclododecanol, with a primary focus on their melting and boiling points.

This document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Introduction
Cycloalkanols are important intermediates in organic synthesis and find applications in various

industries, including pharmaceuticals and fragrances. Understanding their physical properties

is crucial for their handling, purification, and application. This guide distinguishes between

cyclodecanol (a 10-carbon ring alcohol) and cyclododecanol (a 12-carbon ring alcohol) and

presents their physical data in a structured format.

Physical Properties
The physical properties of cyclodecanol and cyclododecanol are summarized below.

Cyclododecanol, in particular, is a white crystalline solid at room temperature.[1][2]

Data Presentation
The quantitative physical data for both compounds are presented in the tables below for clear

comparison.

Table 1: Physical Properties of Cyclododecanol (CAS: 1724-39-6)
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Property Value Source(s)

Molecular Formula C₁₂H₂₄O [2][3]

Molecular Weight 184.32 g/mol [1][2]

Melting Point 76 - 79 °C [1]

Boiling Point 273 - 278 °C [1][4]

Appearance White crystalline solid [1][2]

Solubility in Water Limited [3]

Solubility in Organic Solvents Soluble in ethanol and ether [3]

Table 2: Physical Properties of Cyclodecanol (CAS: 1502-05-2)

Property Value Source(s)

Molecular Formula C₁₀H₂₀O [5][6][7]

Molecular Weight 156.27 g/mol [5]

Melting Point 40.5 °C [5][6]

Boiling Point ~241 - 244 °C [5][6][7]

Appearance Colorless, waxy solid [5]

Density ~0.96 g/cm³ [5]

Flash Point 100.1 °C [5][6][7]

Experimental Protocols
The following sections detail standard laboratory procedures for determining the melting and

boiling points of organic compounds like cyclodecanol and cyclododecanol.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. A pure crystalline solid typically has a sharp melting point range of 0.5-1°C.[8] Impurities
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tend to lower and broaden the melting point range.[8]

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Sample of the organic compound

Mortar and pestle (optional, for powdering the sample)

Heating bath fluid (e.g., mineral oil or silicone oil for Thiele tube)

Procedure:

Sample Preparation: A small amount of the dry, crystalline sample is placed on a clean, dry

surface. The open end of a capillary tube is pushed into the sample, and the tube is tapped

gently to pack the solid into the sealed end. The sample height should be 2-3 mm.[9]

Apparatus Setup (Mel-Temp): The capillary tube is inserted into the sample holder of the

melting point apparatus. The heating rate is adjusted.

Apparatus Setup (Thiele Tube): The capillary tube is attached to a thermometer with a rubber

band or thread. The thermometer and attached capillary tube are then inserted into the

Thiele tube containing a heating oil, ensuring the sample is level with the thermometer bulb.

Heating: The sample is heated slowly, at a rate of approximately 1-2°C per minute, as the

temperature approaches the expected melting point.[8]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range.[10]
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Boiling Point Determination (Micro Boiling Point
Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus and Materials:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block or oil bath)

Liquid sample

Procedure:

Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into a

small test tube.[11]

Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the test

tube with the open end submerged in the liquid.

Heating: The test tube is gently heated. As the liquid heats up, a stream of bubbles will

emerge from the open end of the capillary tube.[12]

Observation: The heating is stopped, and the liquid is allowed to cool. The temperature at

which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the

boiling point.[12][13] This is the point where the vapor pressure of the liquid equals the

external pressure.

Visualization of Experimental Workflow
The logical workflow for determining the key physical properties of a cyclic alcohol is depicted

in the following diagram.
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Workflow for Physical Property Determination of a Cyclic Alcohol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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